Cas no 264607-07-0 (Benzeneethanol, 3,4-dimethoxy-a,2-dimethyl-, (aR)-)

• Product name: Benzeneethanol, 3,4-dimethoxy-a,2-dimethyl-, (aR)-
• CAS No: 264607-07-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6083894

Benzeneethanol, 3,4-dimethoxy-a,2-dimethyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 3,4-dimethoxy-a,2-dimethyl-, (aR)-
• Benzeneethanol, 3,4-dimethoxy-α,2-dimethyl-, (αR)-

• Inchi： 1S/C12H18O3/c1-8(13)7-10-5-6-11(14-3)12(15-4)9(10)2/h5-6,8,13H,7H2,1-4H3/t8-/m1/s1
• InChI Key： HODFUEAKBJFJKJ-MRVPVSSYSA-N
• SMILES： C1(C[C@@H](C)O)=CC=C(OC)C(OC)=C1C

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 314.2±37.0 °C(Predicted)
• pka: 14.87±0.20(Predicted)

Additional information on Benzeneethanol, 3,4-dimethoxy-a,2-dimethyl-, (aR)-

Comprehensive Analysis of Benzeneethanol, 3,4-dimethoxy-a,2-dimethyl-, (aR)- (CAS No. 264607-07-0)

The compound Benzeneethanol, 3,4-dimethoxy-a,2-dimethyl-, (aR)- (CAS No. 264607-07-0) is a chiral aromatic alcohol with significant potential in pharmaceutical and fine chemical applications. Its unique structure, featuring 3,4-dimethoxy and a,2-dimethyl substitutions, makes it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its stereospecific properties, which are critical for developing enantiomerically pure drugs and agrochemicals.

In recent years, the demand for chiral building blocks like Benzeneethanol, 3,4-dimethoxy-a,2-dimethyl-, (aR)- has surged, driven by advancements in asymmetric synthesis and green chemistry. Users often search for terms such as "chiral intermediates for drug development" or "3,4-dimethoxy benzene derivatives applications," reflecting the growing focus on sustainable and efficient synthetic routes. This compound's (aR)-configuration further enhances its relevance in designing bioactive molecules with high specificity.

The synthesis of Benzeneethanol, 3,4-dimethoxy-a,2-dimethyl-, (aR)- typically involves catalytic asymmetric hydrogenation or enzymatic resolution, methods that align with the industry's shift toward eco-friendly processes. Analytical techniques like HPLC and NMR are essential for verifying its purity and stereochemical integrity, addressing common user queries such as "how to characterize chiral benzeneethanol derivatives" or "CAS 264607-07-0 spectroscopic data."

Beyond pharmaceuticals, this compound finds utility in fragrances and specialty materials, where its dimethoxy and methyl groups contribute to desirable olfactory and stability properties. Discussions on platforms like ResearchGate often highlight its role in "high-value flavor and fragrance ingredients," a niche yet lucrative market. Regulatory compliance and safety data (e.g., REACH) are also frequently searched topics, underscoring the need for transparent documentation.

Future research directions for Benzeneethanol, 3,4-dimethoxy-a,2-dimethyl-, (aR)- may explore its incorporation into biodegradable polymers or catalytic systems, aligning with circular economy trends. As AI-driven drug discovery accelerates, compounds with well-defined stereochemistry, such as this one, will remain pivotal. For those seeking sourcing information, keywords like "CAS 264607-07-0 suppliers" or "chiral alcohol bulk manufacturers" yield targeted commercial results.

In summary, Benzeneethanol, 3,4-dimethoxy-a,2-dimethyl-, (aR)- exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications and alignment with sustainability goals ensure continued interest across academic and industrial spheres.